5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid

• Molecular Formula: C16H31NO5
• Molecular Weight: 317.42 g/mol
• IUPAC Name: 3-(2-methylbutoxymethyl)-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• InChI: InChI=1S/C16H31NO5/c1-6-12(2)10-21-11-13(9-14(18)19)7-8-17-15(20)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key: SULHAIMEDBHACJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)COCC(CCNC(=O)OC(C)(C)C)CC(=O)O

Description

5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid is a synthetic organic compound featuring a pentanoic acid backbone modified with two key functional groups:

• A tert-butoxycarbonyl (Boc) -protected amine at the 5-position, which enhances stability during synthetic processes.
• A (2-methylbutoxy)methyl ether substituent at the 3-position, contributing to lipophilicity and steric bulk.

This compound is primarily utilized in peptide synthesis and medicinal chemistry as a building block for introducing tailored side chains. Its structure balances solubility (via the carboxylic acid) and membrane permeability (via the branched ether), making it valuable for drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid typically involves the protection of amine groups using the tert-butoxycarbonyl (Boc) group. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The reaction can also be carried out in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach involves large-scale synthesis using similar reaction conditions as those used in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to remove the Boc protecting group, yielding the free amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the Boc group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogenation using palladium on carbon (Pd/C) can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce free amines.

Scientific Research Applications

5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for potential therapeutic applications, including drug development.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid involves the cleavage of the Boc protecting group under acidic conditions, releasing the free amine. This free amine can then participate in various biochemical pathways and reactions. The molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their distinguishing features:

Compound Name	Substituent at 3-Position	Molecular Formula	Key Properties/Data	Applications/Notes	References
5-{[(tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid	(2-methylbutoxy)methyl	C₁₅H₂₉NO₅	Molecular weight: 303.39; Storage: -20°C; Purity: Unspecified (commercial source)	Peptide backbone modification; enhances lipophilicity
5-{[(tert-butoxy)carbonyl]amino}-3-[(2-methylpropoxy)methyl]pentanoic acid	(2-methylpropoxy)methyl	C₁₄H₂₇NO₅	CAS 2060006-49-5; Molecular weight: 289.37	Structural isomer; shorter branched chain may reduce steric hindrance
5-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)pentanoic acid	Trifluoromethyl	C₉H₁₄F₃NO₄	CAS 1258640-67-3; Discontinued due to stability/commercial viability issues	Electron-withdrawing group increases acidity; potential for targeted binding
(S)-2-((tert-Butoxycarbonyl)amino)-5-(methylthio)pentanoic acid	Methylthio (S-containing group)	C₁₁H₂₁NO₄S	[α]D = −7.3 (c=0.9 in DMF); Yield: 30%	Susceptible to oxidation; used in redox-active peptide systems
(S)-2-((tert-Butoxycarbonyl)amino)-5-(pyridin-3-yl)pentanoic acid	Pyridin-3-yl (aromatic)	C₁₅H₂₀N₂O₄	InChIKey: KIVVEDHSKCDYKW-LBPRGKRZSA-N; Supplier: 1 available	Enhances π-π interactions in receptor binding; used in kinase inhibitors

Structural and Functional Analysis

Branching and Lipophilicity

• The 2-methylbutoxy group in the target compound provides greater lipophilicity (logP ~2.8 estimated) compared to the 2-methylpropoxy analog (logP ~2.3), favoring membrane permeability .
• Trifluoromethyl substitution (–13) significantly lowers pKa (~3.5 vs. ~4.8 for the target compound), enhancing solubility in aqueous buffers at physiological pH.

Optical Purity

• The target compound’s stereochemical data are unreported, but similar Boc-protected amino acids () exhibit [α]D values ranging from −11.3 to +2.3, depending on side-chain chirality.

Biological Activity

5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid, commonly referred to as Boc-aminopentanoic acid, is a compound of interest in medicinal chemistry and pharmacology. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the branched alkyl side chain, suggest potential biological activities that merit investigation. This article synthesizes findings from various studies to elucidate the biological activity of this compound.

Chemical Structure and Properties

The molecular formula of 5-{[(Tert-butoxy)carbonyl]amino}-3-[(2-methylbutoxy)methyl]pentanoic acid is $C_{14}H_{27}N_{2}O_{4}$. The presence of the Boc group is significant for protecting the amino functionality during synthesis and may influence biological interactions.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and potential anticancer effects. The following sections detail specific findings relevant to the biological activity of Boc-aminopentanoic acid.

Structure-Activity Relationship (SAR)

The structure-activity relationship is crucial in understanding how modifications to the Boc-aminopentanoic acid structure affect its biological function. For instance:

• Boc Group : Provides stability and protects the amine from degradation.
• Alkyl Side Chain : The branched structure may enhance lipophilicity, potentially improving cell membrane penetration.

Table 1 summarizes key structural features and their hypothesized effects on biological activity:

Structural Feature	Description	Potential Effect on Activity
Tert-butoxycarbonyl (Boc)	Protects amino group	Enhances stability and solubility
2-Methylbutoxy Side Chain	Increases lipophilicity	Improves membrane penetration

Case Studies

• Antibiotic Potentiation : In studies involving related compounds, it was observed that modifications to the amine groups led to significant variations in antibiotic potentiation. For example, certain derivatives exhibited up to a 512-fold reduction in minimum inhibitory concentration (MIC) against E. coli when combined with antibiotics like clarithromycin .
• Cell Membrane Interaction : Research has shown that compounds with similar structural motifs can effectively permeabilize bacterial membranes, enhancing their ability to act as potentiators for existing antibiotics. This suggests a potential pathway for Boc-aminopentanoic acid's mechanism of action .